N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-isopropylphenoxy)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H21NO4/c1-13(2)14-3-6-16(7-4-14)24-12-19(21)20-15-5-8-17-18(11-15)23-10-9-22-17/h3-8,11,13H,9-10,12H2,1-2H3,(H,20,21)
• InChI Key: MHSBKONCYUNGBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-isopropylphenoxy)acetamide, commonly known as DAA-1106, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DAA-1106 is a selective agonist of the peripheral benzodiazepine receptor (PBR), which is primarily located in the mitochondria of cells and plays a crucial role in various physiological processes.

Mechanism of Action

DAA-1106 selectively binds to the N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-isopropylphenoxy)acetamide, which is primarily located in the mitochondria of cells. The N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-isopropylphenoxy)acetamide is involved in various physiological processes, such as the regulation of cellular energy metabolism, apoptosis, and inflammation. Activation of the N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-isopropylphenoxy)acetamide by DAA-1106 leads to the release of reactive oxygen species and the induction of mitochondrial permeability transition, which ultimately results in cell death.
Biochemical and Physiological Effects:
DAA-1106 has been shown to have various biochemical and physiological effects on cells and tissues. It has been demonstrated to induce apoptosis in cancer cells, reduce inflammation in the brain, and protect against oxidative stress-induced cell damage. Additionally, DAA-1106 has been shown to modulate the immune response and alter the expression of various genes involved in cellular metabolism and energy production.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DAA-1106 in lab experiments is its selectivity for the N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-isopropylphenoxy)acetamide, which allows for the precise modulation of cellular processes. Additionally, DAA-1106 has been shown to have low toxicity and is well-tolerated in animal models. However, one limitation of using DAA-1106 is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several potential future directions for the research and development of DAA-1106. One area of interest is the continued investigation of its potential use as a diagnostic tool for imaging brain inflammation and neurodegeneration using PET imaging. Additionally, further research is needed to determine the efficacy of DAA-1106 in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Finally, the development of novel analogs of DAA-1106 with improved pharmacokinetic properties may lead to the development of more effective therapeutic agents.

Scientific Research Applications

DAA-1106 has been extensively studied for its potential therapeutic applications in various fields of scientific research. One of the primary areas of interest is its use as a diagnostic tool for imaging brain inflammation and neurodegeneration using positron emission tomography (PET) imaging. DAA-1106 has also been investigated for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.